Cas no 31784-70-0 (thiazolo[5,4-b]pyridin-2-amine)

• Product Name: thiazolo[5,4-b]pyridin-2-amine
• CAS No: 31784-70-0
• MF: C₆H₅N₃S
• MW: 151.188998937607
• MDL: MFCD00219102
• CID: 838037
• PubChem ID: 592050
• Update Time: 2025-10-12

thiazolo[5,4-b]pyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-Aminothiazolo[5,4-b]pyridine
• [1,3]thiazolo[5,4-b]pyridin-2-amine
• THIAZOLO[5,4-B]PYRIDIN-2-AMINE
• 2-thiazolo[5,4-b]pyridinamine
• Thiazolo[5,4-b]pyridin-2-ylamin
• thiazolo[5,4-b]pyridin-2-ylamine
• (Thiazolo[5,4-b]pyridin-2-yl)amine
• AB04928
• 2-aminothiazolo[5,4-b]pyridine, AldrichCPR
• SY101343
• thiazolo[5,4-b]pyridin-2-yl-amine
• thiazolo[5,4-b]-pyridin-2-yl-amine
• MFCD00219102
• BBL021810
• AS-35836
• Z1198152308
• STK894527
• EN300-188551
• [1,3]Thiazolo[5,4-b]pyridin-2-amine #
• CCG-321788
• AC-9149
• SCHEMBL137507
• AKOS005144486
• CS-0054540
• DTXSID60343763
• 2-Aminothiazolo(5,4-b)pyridine
• 31784-70-0
• thiazolo[5,4-b]pyridin-2-amine

• MDL： MFCD00219102
• Inchi： 1S/C6H5N3S/c7-6-9-4-2-1-3-8-5(4)10-6/h1-3H,(H2,7,9)
• InChI Key： OGWPHTRWLWDCOC-UHFFFAOYSA-N
• SMILES： S1C(N)=NC2=CC=CN=C12

Computed Properties

• Exact Mass: 151.02000
• Monoisotopic Mass: 151.02041835g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 80Ų

Experimental Properties

• Color/Form: Yellow to Brown Solid
• Density: 1.485±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 252-254 ºC (ethanol )
• Solubility: Slightly soluble (3.5 g/l) (25 º C),
• PSA: 80.04000
• LogP: 1.85470

thiazolo[5,4-b]pyridin-2-amine Security Information

• Signal Word：Danger
• Hazard Statement： H301;H319
• Warning Statement： P301+P310;P305+P351+P338
• Hazard Category Code： 36
• Safety Instruction： 26
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on thiazolo[5,4-b]pyridin-2-amine

Recent Advances in Thiazolo[5,4-b]pyridin-2-amine (CAS: 31784-70-0) Research: A Comprehensive Review

Thiazolo[5,4-b]pyridin-2-amine (CAS: 31784-70-0) is a heterocyclic compound that has garnered significant attention in recent years due to its versatile pharmacological properties and potential therapeutic applications. This research briefing aims to provide an up-to-date overview of the latest scientific findings related to this compound, focusing on its synthesis, biological activities, and potential clinical applications. The compound's unique structural features, including the fused thiazole and pyridine rings, contribute to its diverse interactions with biological targets, making it a promising candidate for drug development.

Recent studies have highlighted the role of thiazolo[5,4-b]pyridin-2-amine as a key scaffold in medicinal chemistry. Researchers have explored its efficacy as a kinase inhibitor, particularly in targeting cancer-related pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against cyclin-dependent kinases (CDKs), which are critical regulators of cell cycle progression. The study reported IC50 values in the nanomolar range, suggesting high specificity and potential for further optimization.

In addition to its anticancer properties, thiazolo[5,4-b]pyridin-2-amine has shown promise in the treatment of infectious diseases. A recent publication in Bioorganic & Medicinal Chemistry Letters (2024) described the compound's antimicrobial activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from that of conventional antibiotics. This finding opens new avenues for addressing the global challenge of antibiotic resistance.

The synthesis and structural modification of thiazolo[5,4-b]pyridin-2-amine have also been areas of active research. Advanced synthetic methodologies, such as microwave-assisted reactions and flow chemistry, have been employed to improve yield and purity. A 2024 study in Organic Process Research & Development reported a novel, scalable synthesis route for this compound with significantly reduced environmental impact, aligning with the principles of green chemistry. These developments are crucial for facilitating large-scale production and further pharmacological evaluation.

Looking ahead, the potential applications of thiazolo[5,4-b]pyridin-2-amine extend beyond traditional small-molecule therapeutics. Recent preclinical studies have explored its use in targeted drug delivery systems and as a fluorescent probe for cellular imaging. These multidisciplinary applications underscore the compound's versatility and highlight the need for continued research into its pharmacological profile and safety characteristics. As the scientific community gains deeper insights into the structure-activity relationships of this scaffold, we anticipate the emergence of novel derivatives with enhanced therapeutic properties.